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Compound of Interest

Compound Name: AST5902

Cat. No.: B11937928

Introduction

AST5902 is the principal and active metabolite of Alflutinib (also known as Furmonertinib or
AST2818), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor
(TKI).[1] Alflutinib and AST5902 are potent inhibitors of both EGFR-sensitizing mutations and
the T790M resistance mutation, which are critical drivers in certain types of non-small cell lung
cancer (NSCLC).[1][2][3][4] Preclinical studies have demonstrated the anti-tumor activity of
Alflutinib and its metabolite AST5902, making them significant compounds for cancer research.

[1]5]

These application notes provide a detailed protocol for the in vivo evaluation of AST5902 in a
murine xenograft model of human NSCLC. The protocol outlines animal model selection,
preparation and administration of AST5902, and methods for assessing treatment efficacy.

Data Presentation

Table 1: Formulation of AST5902 for Oral Administration
in Mice
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Protocol 1 (Aqueous

Protocol 2 (Solubilized

Component . .
Suspension) Formulation)
Vehicl 10% DMSO, 40% PEG300, 10% DMSO, 90% (20% SBE-
ehicle
5% Tween-80, 45% Saline B-CD in Saline)
Solubility = 2.5 mg/mL = 2.5 mg/mL
Add solvents sequentially to Dissolve AST5902 trimesylate
Preparation AST5902 trimesylate powder. in DMSO first, then add the
Vortex or sonicate to dissolve. SBE-[3-CD solution.
Prepare fresh daily. If Prepare fresh daily. If
Storage necessary, store at -20°C for necessary, store at -20°C for

up to one month.[1]

up to one month.[1]

SBE-B-CD: Sulfobutylether-p-cyclodextrin

Table 2: Example Dosing and Monitoring Schedule for a
28-day Efficacy Study
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Parameter

Details

Animal Model

Athymic Nude Mice (e.g., BALB/c nude) or
NOD/SCID mice

Tumor Model

Subcutaneous xenograft of human NSCLC cells
with EGFR T790M mutation (e.g., NCI-H1975)

Treatment Groups

1. Vehicle Control (p.o., daily) 2. AST5902 (e.qg.,
25 mg/kg, p.o., daily) 3. AST5902 (e.g., 50
mg/kg, p.o., daily) 4. Positive Control (e.g.,
Osimertinib, 25 mg/kg, p.o., daily)

Dosing Route

Oral gavage (p.o.)

Dosing Frequency

Once daily

Dosing Volume

100 pL (or 5-10 mL/kg)

Treatment Duration

28 days

Tumor Volume Measurement

Every 3-4 days

Body Weight Measurement

Every 3-4 days

Endpoint

Tumor volume, body weight, and overall survival

Experimental Protocols

Preparation of AST5902 Formulation

This protocol describes the preparation of a 5 mg/mL stock solution of AST5902 for oral

administration.

Materials:

e AST5902 trimesylate powder
e Dimethyl sulfoxide (DMSO)

e Polyethylene glycol 300 (PEG300)

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/product/b11937928?utm_src=pdf-body
https://www.benchchem.com/product/b11937928?utm_src=pdf-body
https://www.benchchem.com/product/b11937928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Tween-80

Sterile Saline (0.9% NacCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:
e Weigh the required amount of AST5902 trimesylate powder.

o For Protocol 1 (Aqueous Suspension): a. In a sterile tube, add 10% of the final volume as
DMSO and dissolve the AST5902 powder. b. Add 40% PEG300 and vortex thoroughly. c.
Add 5% Tween-80 and vortex until the solution is clear. d. Add 45% sterile saline to reach the
final desired concentration and vortex.[1]

o If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Prepare the formulation fresh each day before administration.

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines the procedure for a typical subcutaneous xenograft study to evaluate the
anti-tumor efficacy of AST5902.

Materials:

e 6-8 week old female athymic nude mice

e Human NSCLC cell line (e.g., NCI-H1975)
» Matrigel (optional)

» Sterile PBS

e Trypan blue
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Hemocytometer

Syringes and needles (27G)

Calipers

Animal balance

Oral gavage needles

Procedure:

Cell Preparation and Implantation: a. Culture the selected human cancer cell line under
appropriate conditions. b. Harvest cells by trypsinization, wash with sterile PBS, and perform
a cell count using a hemocytometer and trypan blue to ensure viability. c. Resuspend the
cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 1077 cells/mL. d.
Subcutaneously inject 100 pL of the cell suspension (5 x 1076 cells) into the right flank of
each mouse.

Tumor Growth and Group Randomization: a. Monitor tumor growth every 3-4 days using
calipers. Tumor volume can be calculated using the formula: (Length x Width*2) / 2. b. When
tumors reach an average volume of 100-150 mm3, randomize the mice into treatment groups
(n=8-10 mice per group).

Drug Administration: a. Administer AST5902 or vehicle control daily via oral gavage
according to the assigned treatment groups. b. Monitor the body weight of the mice every 3-
4 days as an indicator of toxicity.

Efficacy Assessment: a. Measure tumor volume every 3-4 days for the duration of the study
(e.g., 28 days). b. At the end of the study, euthanize the mice and excise the tumors for
weight measurement and further analysis (e.g., pharmacodynamics, histology). c. The
primary efficacy endpoint is the inhibition of tumor growth.

Mandatory Visualization
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Experimental Workflow for AST5902 In Vivo Efficacy
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Caption: Workflow for a murine xenograft study of AST5902.
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AST5902 (Alflutinib Metabolite) Mechanism of Action

Growth Factors
(e.g., EGF)

Inhibition

EGFR Receptor
(with activating or T790M mutation)

Phosphorylation

Downstream Signaling
(e.g., PIBK/AKT, MAPK pathways)

Tumor Cell Proliferation,
Survival, and Growth

Click to download full resolution via product page

Caption: Simplified signaling pathway of EGFR and inhibition by AST5902.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AST5902 in
Preclinical Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11937928#protocol-for-treating-mice-with-ast5902]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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